Cas no 1005584-44-0 (2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid)

2-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid is a brominated trifluoromethyl-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a reactive bromine substituent and a trifluoromethyl group, enhancing its utility as an intermediate in the synthesis of biologically active compounds. The propanoic acid moiety improves solubility and facilitates further functionalization. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its electron-withdrawing groups, which can influence binding affinity and metabolic stability. Its well-defined synthetic pathway and high purity make it a reliable building block for specialized organic synthesis.

2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid structure

1005584-44-0 structure

Product Name:2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid

CAS No:1005584-44-0

MF:C₈H₈BrF₃N₂O₂

MW:301.060531616211

MDL:MFCD03419689

CID:1126958

PubChem ID:17024731

Update Time:2025-05-28

2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
- AKOS B007252
- ART-CHEM-BB B007252
- 2-(4-BROMO-5-METHYL-3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
- 2-(4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)PROPANOIC ACID
- CS-0112671
- STK312806
- EN300-83594
- MFCD03419689
- CHEMBL3445146
- 2-[4-bromo-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
- BBL038974
- AKOS000308185
- 1005584-44-0
- Z1245633649
- D77108
- 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl)propanoicacid
- F2169-0799
- MDL： MFCD03419689
- Inchi： 1S/C8H8BrF3N2O2/c1-3-5(9)6(8(10,11)12)13-14(3)4(2)7(15)16/h4H,1-2H3,(H,15,16)
- InChI Key： DJOJMQVILNQNNZ-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)(F)F)=NN(C=1C)C(C(=O)O)C

Computed Properties

Exact Mass: 299.97212g/mol
Monoisotopic Mass: 299.97212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.8±0.1 g/cm3
Boiling Point: 339.7±42.0 °C at 760 mmHg
Flash Point: 159.2±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM313456-5g	2-(4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid	1005584-44-0	95+%	5g	$2025	2021-08-18
Chemenu	CM313456-10g	2-(4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid	1005584-44-0	95+%	10g	$2789	2021-08-18
TRC	B188381-100mg	2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic acid	1005584-44-0		100mg	$ 115.00	2022-06-07
TRC	B188381-500mg	2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic acid	1005584-44-0		500mg	$ 410.00	2022-06-07
TRC	B188381-1g	2-[4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic acid	1005584-44-0		1g	$ 615.00	2022-06-07
Apollo Scientific	PC410343-1g	2-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005584-44-0		1g	£355.00	2025-02-21
abcr	AB498369-100 mg	2-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005584-44-0		100MG	€231.60	2022-03-24
abcr	AB498369-250 mg	2-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005584-44-0		250MG	€275.80	2022-03-24
abcr	AB498369-500 mg	2-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005584-44-0		500MG	€409.30	2022-03-24
abcr	AB498369-1 g	2-[4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid	1005584-44-0		1g	€486.60	2022-03-24